1-[3-Methoxy-4-(pentyloxy)phenyl]-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H24N2O5S
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 1-(3-methoxy-4-pentoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H24N2O5S/c1-3-4-7-13-32-19-11-10-16(15-20(19)31-2)22-21-23(29)17-8-5-6-9-18(17)33-24(21)25(30)28(22)26-27-12-14-34-26/h5-6,8-12,14-15,22H,3-4,7,13H2,1-2H3
• InChI Key: ALLHOLWZNPNNLH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2C4=NC=CS4)OC5=CC=CC=C5C3=O)OC

Description

1-[3-Methoxy-4-(pentyloxy)phenyl]-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core substituted with a 3-methoxy-4-(pentyloxy)phenyl group at position 1 and a 1,3-thiazol-2-yl moiety at position 2. This compound belongs to a class of molecules synthesized via one-pot multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-Methoxy-4-(pentyloxy)phenyl]-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. The process begins with the preparation of the core chromeno[2,3-c]pyrrole structure, followed by the introduction of the thiazolyl and phenyl groups through a series of coupling reactions. Common reagents used in these steps include organometallic catalysts, such as palladium or copper complexes, and various protecting groups to ensure selective reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to reduce waste and improve sustainability.

Chemical Reactions Analysis

Types of Reactions

1-[3-Methoxy-4-(pentyloxy)phenyl]-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as lithium aluminum hydride or sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, inert atmospheres, and the use of solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinones or other oxygenated derivatives, while substitution reactions could introduce halogens, alkyl groups, or other functional groups.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials or catalysts.

Biology: Its unique structure may allow it to interact with biological targets, making it a candidate for drug discovery and development.

Medicine: The compound could be investigated for its potential therapeutic effects, such as anti-inflammatory, antimicrobial, or anticancer activities.

Industry: It may find applications in the development of new polymers, coatings, or other advanced materials.

Mechanism of Action

The mechanism of action of 1-[3-Methoxy-4-(pentyloxy)phenyl]-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione depends on its specific application. In a biological context, the compound may interact with enzymes or receptors, modulating their activity through binding interactions. The thiazole and chromeno[2,3-c]pyrrole moieties could play key roles in these interactions, potentially affecting signaling pathways or metabolic processes.

Comparison with Similar Compounds

Table 1: Key Structural Features of Chromeno[2,3-c]pyrrole-3,9-dione Derivatives

Compound Name	Position 1 Substituent	Position 2 Substituent	Molecular Formula	Molecular Weight (g/mol)	Key References
Target Compound	3-Methoxy-4-(pentyloxy)phenyl	1,3-Thiazol-2-yl	C₂₆H₂₄N₂O₅S	500.55
AV-C (Antiviral Compound)	2-Fluorophenyl	5-Isopropyl-1,3,4-thiadiazol-2-yl	C₂₃H₁₇FN₂O₄S₂	484.52
2-(4,5-Dimethyl-1,3-thiazol-2-yl)-1-(4-ethoxy-3-methoxyphenyl) derivative	4-Ethoxy-3-methoxyphenyl	4,5-Dimethyl-1,3-thiazol-2-yl	C₂₆H₂₅N₂O₆S	517.55
2-(3-Hydroxypropyl)-1-[3-methoxy-4-(3-methylbutoxy)phenyl] derivative	3-Methoxy-4-(3-methylbutoxy)phenyl	3-Hydroxypropyl	C₂₆H₂₉NO₆	451.51

Key Observations:

The 1,3-thiazol-2-yl group at position 2 is a common feature in bioactive molecules, contributing to hydrogen bonding and π-stacking interactions .

Biological Relevance: AV-C () demonstrates antiviral activity against Zika, Chikungunya, and dengue viruses, attributed to its fluorophenyl and thiadiazole groups, which activate innate immune pathways .

Key Observations:

• The target compound’s synthesis benefits from step economy and compatibility with diverse substituents (e.g., halogens, alkyl chains, electron-donating/withdrawing groups) .
• Longer heating times (up to 2 hours) are required for aldehydes with donor groups, while acceptor groups accelerate the reaction (15–20 minutes) .

Physicochemical and Pharmacokinetic Properties

Table 3: Predicted Physicochemical Properties

Compound	logP (Calculated)	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Rotatable Bonds
Target Compound	~4.2	1	6	8
AV-C	~3.8	1	6	5
2-(4,5-Dimethyl-1,3-thiazol-2-yl) derivative	~3.5	1	7	7

Key Observations:

• All derivatives exhibit moderate hydrogen-bonding capacity, favoring interaction with biological targets like enzymes or receptors .

Biological Activity

1-[3-Methoxy-4-(pentyloxy)phenyl]-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that has attracted attention for its potential biological activities. This article explores its biological activity, including anticancer and antimicrobial properties, as well as its mechanism of action based on recent research findings.

• Molecular Formula : C31H30N2O7S
• Molecular Weight : 574.64 g/mol
• CAS Number : 618864-15-6

Anticancer Activity

Recent studies have shown that derivatives of compounds similar to 1-[3-Methoxy-4-(pentyloxy)phenyl]-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit significant anticancer properties. For instance:

• Cell Line Studies : Compounds related to this structure were tested against various cancer cell lines such as A549 (lung cancer), MCF7 (breast cancer), and HCT116 (colon cancer). Some derivatives demonstrated IC50 values ranging from 0.02 to 0.08 µmol/mL, indicating potent activity compared to the standard drug doxorubicin (IC50 = 0.04 to 0.06 µmol/mL) .

Compound	Cell Line	IC50 (µmol/mL)
Compound A	A549	0.02
Compound B	HCT116	0.08
Doxorubicin	A549	0.04

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• In Vitro Studies : The antimicrobial efficacy was assessed using the Minimum Inhibitory Concentration (MIC) method against various bacterial strains. Notably, it showed promising results against Staphylococcus aureus, with a significant MIC value indicating its potential as an antimicrobial agent .

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The thiazole and pyrrole rings are known to interact with specific enzymes involved in cancer cell proliferation and survival pathways.
• Radical Scavenging : Compounds derived from similar structures have shown DPPH radical-scavenging activity, which suggests that they may exert antioxidant effects that contribute to their anticancer properties .
• Cellular Interaction : The methoxy and pentyloxy groups enhance lipophilicity, facilitating better membrane penetration and interaction with cellular targets.

Case Study 1: Anticancer Efficacy

A study published in PubMed highlighted the synthesis and evaluation of various derivatives based on this compound's structure. Among them, certain derivatives exhibited remarkable antiproliferative effects on cancer cell lines with mechanisms involving apoptosis induction and cell cycle arrest .

Case Study 2: Antimicrobial Testing

Another research article focused on the antimicrobial properties of similar compounds where the synthesized derivatives were tested against a panel of bacteria. The findings indicated that some compounds had lower MIC values than standard antibiotics, suggesting their potential as new antimicrobial agents .